Cas no 133834-03-4 (2-(4-Hydroxy-2-phenyl-1,3-thiazol-5-yl)acetic Acid)

• Product Name: 2-(4-Hydroxy-2-phenyl-1,3-thiazol-5-yl)acetic Acid
• CAS No: 133834-03-4
• MF: C₁₁H₉NO₃S
• MW: 235.259061574936
• MDL: MFCD08689717
• CID: 134556
• PubChem ID: 10537711
• Update Time: 2025-04-19

2-(4-Hydroxy-2-phenyl-1,3-thiazol-5-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Hydroxy-2-phenylthiazol-5-yl)acetic acid
• (4-Hydroxy-2-phenyl-1,3-thiazol-5-yl)acetic acid
• 2-(4-Hydroxy-2-phenyl-1,3-thiazol-5-yl)acetic acid
• 5-Thiazoleacetic acid,4-hydroxy-2-phenyl-
• 2-phenyl-4-hydroxy-5-(carboxymethyl)thiazole
• 4-Hydroxy-2-Phenyl-5-Thiazoleacetic Acid
• 5-Thiazoleacetic acid,4-hydroxy-2-phenyl
• hydroxyphenylthiazolylaceticacid
• MFCD08689717
• FA-0805
• 2-(4-Hydroxy-2-phenylthiazol-5-yl)aceticacid
• CHEMBL66792
• DTXSID20441456
• AKOS005072689
• CS-0328949
• FT-0680990
• J-506012
• 133834-03-4
• 2-(4-Hydroxy-2-phenyl-1,3-thiazol-5-yl)acetic Acid

• MDL： MFCD08689717
• Inchi： 1S/C11H9NO3S/c13-9(14)6-8-10(15)12-11(16-8)7-4-2-1-3-5-7/h1-5,15H,6H2,(H,13,14)
• InChI Key： NOTOFOSPABEIMC-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=NC(=C1CC(=O)O)O

Computed Properties

• Exact Mass: 235.03000
• Monoisotopic Mass: 235.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 98.7Ų

Experimental Properties

• Density: 1.441
• Melting Point: 196-200(dec.)
• Boiling Point: 482.446 °C at 760 mmHg
• Flash Point: 245.575 °C
• Refractive Index: 1.66
• PSA: 98.66000
• LogP: 2.14280

2-(4-Hydroxy-2-phenyl-1,3-thiazol-5-yl)acetic Acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT